N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-4-phenylbenzamide
• InChI: InChI=1S/C17H13N3O3/c21-15(19-14-10-18-17(23)20-16(14)22)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,19,21)(H2,18,20,22,23)
• InChI Key: TZXSXUXCXGSSBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CNC(=O)NC3=O
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide, also known as DPC-423, is a chemical compound that has shown potential as a therapeutic agent in various scientific research studies.

Mechanism of Action

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide inhibits PARP-1 activity by binding to the enzyme's catalytic domain, which prevents it from repairing DNA damage. This leads to the accumulation of DNA damage and ultimately cell death. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
In addition to its effects on PARP-1 and apoptosis, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide has been shown to have other biochemical and physiological effects. Studies have shown that N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide can inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain processes. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide has also been shown to have anti-inflammatory effects in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide in lab experiments is its ability to selectively inhibit PARP-1 activity without affecting other enzymes involved in DNA repair. This allows for more targeted and effective cancer treatment. However, one limitation of using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide. One potential direction is the development of more soluble analogs of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide for improved in vivo administration. Another direction is the study of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide in combination with other therapeutic agents for enhanced cancer treatment. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide.

Synthesis Methods

The synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide involves the reaction of 4-biphenylcarboxylic acid with 2-amino-4,5,6,7-tetrahydro-1,3-dioxepine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then treated with acetic anhydride and triethylamine to yield N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide has been studied for its potential therapeutic effects in various scientific research applications. One of the most notable applications is its ability to inhibit the activity of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which is involved in DNA repair and cell death processes. Studies have shown that N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-biphenylcarboxamide can enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment by inhibiting PARP-1 activity.